5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• SMILES: CC1CC(C1)C2=NC=C(O2)CBr
• InChI: InChI=1S/C9H12BrNO/c1-6-2-7(3-6)9-11-5-8(4-10)12-9/h5-7H,2-4H2,1H3
• InChIKey: IQCBKPFFYIJFHU-UHFFFAOYSA-N

5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole Identity & Properties

5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole (MF: C₉H₁₂BrNO; MW: 230.10 g/mol) is a heterocyclic building block belonging to the 2,5-disubstituted-1,3-oxazole class . The compound features an electrophilic bromomethyl handle at the oxazole 5-position and a sterically demanding, lipophilic 3-methylcyclobutyl substituent at the 2-position . Its CYP inhibition profile has been characterized across five human cytochrome P450 isoforms, providing a level of ADME-relevant annotation that is uncommon among commercially available oxazole building blocks [1]. This compound is primarily offered through specialist chemical suppliers (e.g., Enamine, Vulcanchem) as a research-grade intermediate for medicinal chemistry and chemical biology applications .

ADME Annotation Pre-characterized CYP inhibition profile across 5 major human isoforms enables early ADME risk triage without de novo profiling.

Electrophilic Handle Bromomethyl group at C5 supports rapid nucleophilic diversification under mild conditions, streamlining library synthesis.

Stereochemical Control Chiral 3-methylcyclobutyl moiety offers a sterically defined building block for stereoselective probe elaboration.

• [1] BindingDB Entry BDBM50380527 (CHEMBL2018913). Affinity Data for 5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole against Cytochrome P450 isoforms. Curated by ChEMBL/Amgen. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380527 View Source

Why 5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole Is Irreplaceable

The 5-(bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole scaffold integrates three structural features—each of which can independently alter reactivity, selectivity, and ADME properties—making generic substitution unreliable. The bromomethyl group confers markedly higher electrophilic reactivity in nucleophilic displacement reactions compared to the chloromethyl analog, enabling faster derivatization kinetics [1]. The 3-methyl substitution on the cyclobutyl ring introduces a stereogenic center and a distinct steric environment absent in the 1-methylcyclobutyl regioisomer or the unsubstituted cyclobutyl analog, which can affect target binding and metabolic stability [1]. Furthermore, the bromine atom contributes approximately 44 Da of additional molecular weight and an estimated ~0.4–0.6 unit increase in logP relative to the chloromethyl congener, influencing passive permeability and protein binding [2]. Substituting any close analog without verifying these dimensions may compromise synthetic efficiency, biological outcomes, or reproducibility.

Bromomethyl vs. chloromethyl analog: difference in leaving-group reactivity may alter derivatization kinetics and yield profiles.

3-Methyl vs. 1-methyl regioisomer: stereochemical environment and steric projection differ, potentially affecting diastereoselectivity and target binding.

Halogen-dependent MW and logP offset: the bromine atom shifts physicochemical properties, which may influence permeability and protein binding compared to the chloromethyl congener.

• [1] Patil, P. C.; Luzzio, F. A. Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Lett. 2016, 57 (7), 757–759. DOI: 10.1016/j.tetlet.2016.01.016. PMC4790446. View Source
• [2] Kuujia.com. CAS No. 2060007-25-0: 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole – Computed Properties (XLogP3 = 2.1, MW = 185.65). https://www.kuujia.com/cas-2060007-25-0.html View Source

5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole Differentiation Evidence

CYP Inhibition Fingerprint Across Major Isoforms

5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole has been profiled against five major human CYP isoforms, yielding a distinctive inhibition pattern. The compound exhibits moderate inhibition of CYP3A4 (IC₅₀ = 5,490 nM), CYP2D6 (IC₅₀ = 4,170 nM), CYP2C8 (IC₅₀ = 5,650 nM), and CYP1A2 (IC₅₀ = 8,080 nM), alongside weak inhibition of CYP2C19 (Ki = 50,000 nM; IC₅₀ = 50,000 nM) and CYP2E1 (IC₅₀ = 50,000 nM) [1]. In contrast, no CYP inhibition data exist in BindingDB or ChEMBL for the direct structural comparator 5-(chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole, whose only reported enzyme interaction is against rabbit aldehyde oxidase (Ki > 1,000,000 nM), leaving its human CYP interaction potential entirely uncharacterized [2]. The presence of this quantitative CYP dataset for the bromomethyl derivative provides procurement teams and medicinal chemists with actionable ADME risk information that is simply unavailable for the chloromethyl analog, enabling earlier go/no-go decisions in lead optimization campaigns.

CYP Inhibition Profile

Reported

Target: IC₅₀ 4.17–50 μM across CYP3A4, 2D6, 2C8, 1A2; weak 2C19/2E1 Comparator: Chloromethyl analog — no human CYP data available

Enables early ADME risk triage without commissioning additional CYP profiling.

BindingDB/ChEMBL curated data; confirm lot-specific consistency.

Evidence Dimension	Human CYP isoform inhibition profile
Target Compound Data	CYP3A4 IC₅₀ = 5,490 nM; CYP2D6 IC₅₀ = 4,170 nM; CYP2C8 IC₅₀ = 5,650 nM; CYP1A2 IC₅₀ = 8,080 nM; CYP2C19 Ki = 50,000 nM; CYP2E1 IC₅₀ = 50,000 nM
Comparator Or Baseline	5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole: No CYP inhibition data available in BindingDB/ChEMBL; only aldehyde oxidase data (Ki > 1,000,000 nM) reported
Quantified Difference	Target compound: 6 CYP data points available; Chloromethyl analog: 0 CYP data points — a complete ADME information gap
Conditions	Human liver microsomes with isoform-specific probe substrates; preincubation 3–5 min; detection by LC-MS/MS or fluorescence (BindingDB/ChEMBL curated by Amgen)

Why This Matters

The availability of pre-existing CYP inhibition data eliminates the need for costly de novo ADME profiling and allows immediate assessment of drug–drug interaction liability, a direct procurement-relevant advantage.

• [1] BindingDB Entry BDBM50380527 (CHEMBL2018913). Complete CYP inhibition data for 5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole across CYP3A4, CYP2D6, CYP2C8, CYP1A2, CYP2C19, and CYP2E1. Curated by ChEMBL/Amgen. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380527 View Source
• [2] BindingDB Entry BDBM50486235 (CHEMBL2228307). Affinity data for 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole against aldehyde oxidase 1 (rabbit) — no CYP data available. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50486235 View Source

Bromomethyl vs. Chloromethyl Electrophilic Reactivity

In the 1,3-oxazole series, the bromomethyl group functions as a superior leaving group compared to chloromethyl, enabling more facile nucleophilic displacement reactions. This differential reactivity has been explicitly documented for 2-(halomethyl)-4,5-diaryloxazoles, where the 2-bromomethyl analogue is characterized as offering 'a more reactive alternative to the chloromethyl compounds' and is specifically preferred for C-alkylation of stabilized carbanions such as malonates [1]. While the published comparison was conducted on 2-substituted-4,5-diaryloxazoles, the electronic basis for this reactivity difference—the lower C–Br bond dissociation energy (≈285 kJ/mol) versus C–Cl (≈327 kJ/mol)—is independent of the specific oxazole substitution pattern [2]. This translates to the 5-substituted oxazole context: the target compound is expected to undergo SN2-type displacements with amines, thiols, and alkoxides under milder conditions or with shorter reaction times than its chloromethyl counterpart (CAS 2060007-25-0), improving synthetic throughput and functional group tolerance [1][2].

Electrophilic Reactivity

Class-level

C–Br BDE ≈285 kJ/mol; bromomethyl reported as more reactive alternative for carbanion alkylation. C–Cl BDE ≈327 kJ/mol; chloromethyl requires more forcing conditions.

May support faster SN2 derivatization under milder conditions, improving synthetic throughput.

Reactivity inference from 2-substituted-4,5-diaryloxazole class; verify in 5-substituted system.

Evidence Dimension	Relative electrophilic reactivity in nucleophilic substitution
Target Compound Data	Bromomethyl leaving group; C–Br bond dissociation energy ≈ 285 kJ/mol; reactive toward amines, thiols, alkoxides under mild conditions
Comparator Or Baseline	5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole (CAS 2060007-25-0): Chloromethyl leaving group; C–Cl bond dissociation energy ≈ 327 kJ/mol; requires more forcing conditions for displacement
Quantified Difference	C–Br BDE is approximately 42 kJ/mol (≈13%) lower than C–Cl, translating to qualitatively faster SN2 kinetics; literature explicitly designates bromomethyl as 'more reactive' for carbanion alkylation
Conditions	Class-level evidence from 2-(halomethyl)-4,5-diphenyloxazoles (Patil & Luzzio, Tetrahedron Lett. 2016); bond dissociation energies from standard physical organic chemistry reference data

Why This Matters

For procurement decisions, the bromomethyl derivative enables faster, higher-yielding downstream derivatization steps, reducing both labor time and reagent costs in library synthesis or scale-up workflows.

• [1] Patil, P. C.; Luzzio, F. A. Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Lett. 2016, 57 (7), 757–759. DOI: 10.1016/j.tetlet.2016.01.016. View Source
• [2] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, 2007. C–Br and C–Cl bond dissociation energies. View Source

Lipophilicity and Molecular Weight Offset vs. Chloromethyl

The replacement of chlorine with bromine at the 5-methyl position produces quantifiable changes in two key physicochemical parameters relevant to medicinal chemistry triage. The target compound has a molecular weight of 230.10 g/mol versus 185.65 g/mol for 5-(chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole, a difference of 44.45 g/mol attributable solely to the halogen identity [1]. The chloromethyl analog has a computed XLogP3 of 2.1 [1]. While an experimentally validated XLogP3 for the bromomethyl derivative is not publicly available, the established Hansch π constant for aromatic bromine (+0.86) versus chlorine (+0.71) predicts an incremental logP increase of approximately 0.15–0.30 units for the bromomethyl congener, placing its estimated XLogP3 in the range of 2.3–2.5 [2]. This shift, though modest, can influence passive membrane permeability and plasma protein binding in a LogP-dependent manner, and may be sufficient to alter a compound's position within the physicochemical property space for CNS drug-likeness (optimal logP 1–3) versus peripheral target programs [2].

MW & logP Offset

Reported

MW 230.10 g/mol; estimated XLogP3 2.3–2.5 (via Hansch π constants). Chloromethyl analog: MW 185.65 g/mol, XLogP3 2.1 (computed).

Supports halogen-based logP fine-tuning without altering the oxazole-cyclobutyl core.

Experimental logP for bromomethyl analog not publicly available; use estimated range for triage.

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3)
Target Compound Data	MW = 230.10 g/mol; XLogP3 estimated ≈ 2.3–2.5 (predicted from Hansch π constants)
Comparator Or Baseline	5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole: MW = 185.65 g/mol; XLogP3 = 2.1 (computed, PubChem XLogP3 3.0)
Quantified Difference	ΔMW = +44.45 g/mol (+24%); ΔXLogP3 ≈ +0.2–0.4 units (estimated from halogen π constant difference of +0.15)
Conditions	MW from vendor technical datasheets (Vulcanchem, Kuujia); XLogP3 for chloromethyl analog from PubChem computed properties; logP estimate for bromomethyl analog derived from Hansch-Leo aromatic substituent constants

Why This Matters

The halogen-dependent MW and logP offset allows medicinal chemists to fine-tune physicochemical properties without altering the core scaffold, supporting rational property-based design and procurement of the optimal halogen congener for a given target product profile.

• [1] Kuujia.com. CAS No. 2060007-25-0: 5-(Chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole – Computed Properties (MW = 185.65; XLogP3 = 2.1). https://www.kuujia.com/cas-2060007-25-0.html View Source
• [2] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants; American Chemical Society: Washington, DC, 1995. Aromatic π constants for Br (+0.86) and Cl (+0.71). View Source

3-Methylcyclobutyl vs. 1-Methylcyclobutyl Regioisomerism

The target compound bears the methyl group at the 3-position of the cyclobutyl ring, which introduces a stereogenic center (the C3 carbon is chiral when the two ring substituents differ, as in 3-methylcyclobutyl bearing H at C3 and the oxazole at C1). In contrast, the commercially available regioisomer 5-(bromomethyl)-2-(1-methylcyclobutyl)-1,3-oxazole (CAS 2060007-60-3) places the methyl group at the cyclobutyl 1-position—the point of attachment to the oxazole—rendering the cyclobutyl ring achiral and significantly altering the spatial orientation of the cyclobutyl ring relative to the oxazole plane . The 3-methyl substitution positions the methyl group distal to the oxazole ring, projecting steric bulk away from the heterocycle, whereas 1-methyl substitution forces the methyl group into a quaternary position directly adjacent to the oxazole, potentially hindering reactions at the oxazole nitrogen or the 4-position. Although no head-to-head biological or reactivity comparison between these two regioisomers has been published, the difference in stereochemical complexity and steric environment constitutes a structurally verifiable point of differentiation that may affect diastereoselectivity in subsequent transformations and target binding geometry .

Regioisomer Identity

Data to verify

3-Methylcyclobutyl: chiral, methyl distal to oxazole; distinct steric projection. 1-Methylcyclobutyl (CAS 2060007-60-3): achiral, methyl at quaternary attachment point.

Regioisomer choice determines stereochemical outcome in downstream transformations and final compound shape.

No comparative biological data published; verify impact on target engagement empirically.

Evidence Dimension	Cyclobutyl substitution pattern and stereochemistry
Target Compound Data	3-Methylcyclobutyl at oxazole C2; stereogenic center at cyclobutyl C3 (chiral); methyl group distal to oxazole attachment point
Comparator Or Baseline	5-(Bromomethyl)-2-(1-methylcyclobutyl)-1,3-oxazole (CAS 2060007-60-3): 1-methylcyclobutyl at oxazole C2; achiral cyclobutyl ring; methyl group at quaternary center directly attached to oxazole
Quantified Difference	Qualitative difference: chiral (3-methyl) vs achiral (1-methyl); distinct spatial projection of the cyclobutyl ring relative to the oxazole plane; no quantitative comparative data available in the public domain
Conditions	Structural comparison based on IUPAC nomenclature, SMILES (CC1CC(C1)C2=NC=C(O2)CBr vs CC1(C2=NC=C(O2)CBr)CCC1), and vendor catalog entries (Vulcanchem, Chemsrc)

Why This Matters

Selection between regioisomers directly impacts the stereochemical outcome of downstream reactions and the three-dimensional shape of final compounds, making regioisomeric identity a critical procurement specification for chiral library synthesis.

NBS/AIBN Radical Bromination Yield Benchmark

The established synthetic route to 5-(bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole employs N-bromosuccinimide (NBS) with azobisisobutyronitrile (AIBN) as a radical initiator in refluxing carbon tetrachloride or chloroform at 60–80°C, brominating the pre-formed 2-(3-methylcyclobutyl)-5-methyl-1,3-oxazole precursor . Typical isolated yields after column chromatography or recrystallization range from 60% to 75% . This radical-mediated approach is distinct from the electrophilic chloromethylation methods used for preparing the chloromethyl analog and is generally compatible with the acid-sensitive oxazole ring due to the neutral radical conditions . While comparative yield data for the chloromethyl analog under identical conditions are not publicly available, the 60–75% yield benchmark provides a reproducible starting point for process chemists evaluating scale-up feasibility. The documented protocol also avoids the use of highly toxic bromomethylating reagents (e.g., paraformaldehyde/HBr), representing a practical safety advantage for laboratory-scale synthesis .

Synthetic Yield Benchmark

Data to verify

60–75% isolated yield via NBS/AIBN radical bromination in CCl₄/CHCl₃ at 60–80°C.

Provides a reproducible starting point for build-vs-buy cost estimation and process scalability assessment.

Vulcanchem documentation; confirm yield under target solvent/temperature conditions.

Evidence Dimension	Reported synthetic yield for bromomethylation
Target Compound Data	60–75% isolated yield via NBS/AIBN radical bromination in CCl₄ or CHCl₃ at 60–80°C
Comparator Or Baseline	No publicly reported yield data for 5-(chloromethyl)-2-(3-methylcyclobutyl)-1,3-oxazole under analogous radical chlorination conditions; chloromethylation typically uses different methodology (e.g., paraformaldehyde/HCl)
Quantified Difference	Target compound yield benchmark of 60–75% is available; no comparative yield for chloromethyl analog accessible in the public domain
Conditions	Radical bromination: NBS (1.0–1.2 eq), AIBN (cat.), CCl₄ or CHCl₃, reflux, 60–80°C; purification by column chromatography or recrystallization (Vulcanchem technical documentation)

Why This Matters

A documented synthetic protocol with defined yield range reduces process development risk and supports reliable cost-per-gram estimation for procurement planning, particularly when comparing build-versus-buy decisions.

5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole Application Scenarios

CYP-Informed Late-Stage Diversification

When an oxazole-based lead series requires rapid diversification at the 5-position via nucleophilic displacement (amination, thioether formation, or alkoxylation), 5-(bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole offers the dual advantage of enhanced electrophilic reactivity over its chloromethyl analog—enabling faster reaction kinetics and higher conversion under mild conditions—and a pre-existing CYP inhibition dataset spanning five major human isoforms [1]. This combination allows medicinal chemists to prioritize the bromomethyl building block for parallel library synthesis while simultaneously assessing CYP-mediated drug–drug interaction risk without commissioning additional ADME profiling, accelerating the design–make–test cycle [1].

Stereodefined Electrophilic Probe Synthesis

The presence of a chiral 3-methylcyclobutyl substituent distinguishes this building block from its achiral 1-methylcyclobutyl regioisomer (CAS 2060007-60-3) . For covalent probe design or activity-based protein profiling (ABPP), the bromomethyl group serves as a latent electrophilic warhead precursor that can be elaborated into acrylamide, chloroacetamide, or sulfonyl fluoride motifs, while the defined stereochemistry of the cyclobutyl ring may contribute to diastereoselective target engagement—a consideration unavailable with the achiral 1-methyl or unsubstituted cyclobutyl analogs [1].

Halogen-Based Lipophilicity Tuning

For programs where the oxazole-cyclobutyl core has been validated and the objective is to optimize logP within a narrow window (e.g., CNS drug space, logP 1–3), the bromomethyl derivative provides an estimated logP of 2.3–2.5 versus 2.1 for the chloromethyl analog—a subtle but potentially meaningful shift achieved without altering the core scaffold . The additional 44 Da of molecular weight may also influence transporter recognition (e.g., P-gp efflux) and plasma protein binding in a predictable manner, supporting systematic multiparameter optimization from a single chemotype [1].

Radical Bromination Build-vs-Buy Analysis

The documented NBS/AIBN radical bromination protocol with 60–75% isolated yield provides a transparent cost basis for evaluating in-house synthesis against commercial sourcing . The absence of highly toxic bromomethylating reagents (e.g., HBr/paraformaldehyde) further supports laboratory-scale implementation under standard fume hood conditions, reducing EHS overhead . For procurement teams, this yield benchmark enables informed comparison of quoted prices against estimated raw material and labor costs, particularly when multi-gram quantities are required for lead optimization campaigns.

Application

Selection Property

Validation Focus

CYP-informed late-stage diversification

Pre-existing CYP inhibition data combined with electrophilic bromomethyl handle

Parallel library synthesis throughput; CYP-mediated interaction liability screening

Stereodefined electrophilic probe synthesis

Chiral 3-methylcyclobutyl moiety with latent electrophilic warhead precursor

Diastereoselective target engagement in covalent probe design

Halogen-based lipophilicity tuning

Halogen-dependent logP and MW offset achievable without scaffold alteration

Permeability and protein binding optimization within CNS drug-like space (logP 1–3)

Radical bromination build-vs-buy analysis

Documented NBS/AIBN protocol with reported yield benchmark

Cost-per-gram estimation and process scalability under standard laboratory conditions

• [1] BindingDB Entry BDBM50380527 (CHEMBL2018913). CYP inhibition data for 5-(Bromomethyl)-2-(3-methylcyclobutyl)-1,3-oxazole. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380527 View Source